Cas no 1025614-69-0 (N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide)

N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide is a specialized organic compound featuring a thioxomethylamide core linked to a 5-methylisoxazole moiety and a phenylprop-2-enamide group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic frameworks. The presence of the thioxomethyl group enhances its utility as a versatile intermediate for nucleophilic substitution or cyclization reactions. The conjugated phenylprop-2-enamide segment may contribute to potential biological activity, suggesting applications in medicinal chemistry research. Its well-defined molecular architecture allows for precise modifications, facilitating studies in structure-activity relationships. The compound is typically handled under controlled conditions due to its reactive functional groups.
N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide structure
1025614-69-0 structure
Product Name:N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide
CAS No:1025614-69-0
MF:C14H13N3O2S
MW:287.336921453476
MDL:MFCD02662187
CID:5024597
Update Time:2026-02-28

N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 3-(5-methyl-1,2-oxazol-3-yl)-1-[(2E)-3-phenylprop-2-enoyl]thiourea
    • N-(((5-METHYLISOXAZOL-3-YL)AMINO)THIOXOMETHYL)-3-PHENYLPROP-2-ENAMIDE
    • N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide
    • MDL: MFCD02662187
    • Inchi: 1S/C14H13N3O2S/c1-10-9-12(17-19-10)15-14(20)16-13(18)8-7-11-5-3-2-4-6-11/h2-9H,1H3,(H2,15,16,17,18,20)/b8-7+
    • InChI Key: WMZIWNXDEAFSSD-BQYQJAHWSA-N
    • SMILES: S=C(NC(/C=C/C1C=CC=CC=1)=O)NC1C=C(C)ON=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 381
  • XLogP3: 3.1
  • Topological Polar Surface Area: 99.2

N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163441-1 g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide
1025614-69-0
1g
€211.30 2023-06-23
abcr
AB163441-5 g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide
1025614-69-0
5g
€377.50 2023-06-23
abcr
AB163441-10 g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide
1025614-69-0
10g
€482.50 2023-06-23
abcr
AB163441-1g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide; .
1025614-69-0
1g
€211.30 2024-06-10
abcr
AB163441-5g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide; .
1025614-69-0
5g
€377.50 2024-06-10
abcr
AB163441-10g
N-(((5-Methylisoxazol-3-yl)amino)thioxomethyl)-3-phenylprop-2-enamide; .
1025614-69-0
10g
€482.50 2024-06-10

Additional information on N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide

N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 1025614-69-0, known as N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates an isoxazole ring, a thioxomethyl group, and a phenylpropenamide moiety. These structural features contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses, making this compound more accessible for research purposes. The isoxazole ring, a key structural component, is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. This makes it a valuable building block in organic synthesis.

One of the most promising applications of N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The thioxomethyl group within the molecule plays a critical role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability.

Moreover, the phenylpropenamide moiety contributes to the compound's ability to interact with cellular targets, such as receptors and enzymes, with high specificity. This makes it a strong candidate for further exploration in drug discovery programs targeting chronic inflammatory conditions like rheumatoid arthritis and Alzheimer's disease.

In addition to its medicinal applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, which could pave the way for novel materials with enhanced performance.

The safety profile of N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide has been extensively evaluated in toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it suitable for further preclinical testing. However, additional research is needed to fully understand its long-term effects and potential for adverse reactions.

In conclusion, N-(((5-Methylisoxazol-3-YL)amino)thioxomethyl)-3-phenylprop-2-enamide represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its promising biological and material properties, positions it as a valuable compound for future research and development across multiple disciplines.

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